Cas no 338423-85-1 ((4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone)

• Product Name: (4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone
• CAS No: 338423-85-1
• MF: C₂₂H₁₄Cl₂O₃S
• MW: 429.315762996674
• CID: 5025863
• Update Time: 2023-08-25

(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone
• 2-(4-chlorobenzoyl)-3-[(4-chlorobenzenesulfinyl)methyl]-1-benzofuran
• SMR000169812
• Oprea1_321503
• MLS000325541
• HMS2457F07
• (4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone

• Inchi： 1S/C22H14Cl2O3S/c23-15-7-5-14(6-8-15)21(25)22-19(18-3-1-2-4-20(18)27-22)13-28(26)17-11-9-16(24)10-12-17/h1-12H,13H2
• InChI Key： WTENPTCMVROIBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1=C(C(C2C=CC(=CC=2)Cl)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 570
• XLogP3: 6
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones